Cas no 1780456-02-1 (3-cycloheptyl-2,2-difluoropropan-1-amine)

• Product Name: 3-cycloheptyl-2,2-difluoropropan-1-amine
• CAS No: 1780456-02-1
• MF: C₁₀H₁₉F₂N
• MW: 191.261369943619
• CID: 5959448
• PubChem ID: 105445214
• Update Time: 2025-10-30

3-cycloheptyl-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-cycloheptyl-2,2-difluoropropan-1-amine
• 1780456-02-1
• EN300-1969919

• Inchi： 1S/C10H19F2N/c11-10(12,8-13)7-9-5-3-1-2-4-6-9/h9H,1-8,13H2
• InChI Key： NACZKTAUUALUOC-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1CCCCCC1)F

Computed Properties

• Exact Mass: 191.14855593g/mol
• Monoisotopic Mass: 191.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-cycloheptyl-2,2-difluoropropan-1-amine

Research Brief on 3-cycloheptyl-2,2-difluoropropan-1-amine (CAS: 1780456-02-1): Recent Advances and Applications in Chemical Biology and Medicine

3-cycloheptyl-2,2-difluoropropan-1-amine (CAS: 1780456-02-1) is a fluorinated amine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its cycloheptyl ring and difluoropropanamine moiety, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of 3-cycloheptyl-2,2-difluoropropan-1-amine and its derivatives. The study highlighted the compound's enhanced metabolic stability due to the presence of fluorine atoms, which also contributed to improved blood-brain barrier (BBB) penetration. These findings suggest its potential utility in designing CNS-active drugs, particularly for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Another significant application of 3-cycloheptyl-2,2-difluoropropan-1-amine was reported in a 2024 Nature Chemical Biology paper, where it was utilized as a key intermediate in the synthesis of selective histone deacetylase (HDAC) inhibitors. The researchers demonstrated that the cycloheptyl group provided optimal steric bulk for target engagement, while the difluoropropanamine moiety enhanced binding affinity. This discovery opens new avenues for developing epigenetic therapies for cancer and other diseases.

Recent advances in synthetic methodologies have also been reported for this compound. A 2023 Organic Letters publication described an efficient, scalable route to 3-cycloheptyl-2,2-difluoropropan-1-amine using a novel fluorination protocol. This development is particularly important for industrial-scale production, addressing previous challenges in yield and purity. The synthetic improvements have significantly reduced production costs, making the compound more accessible for research and development purposes.

From a safety and toxicology perspective, preliminary studies indicate that 3-cycloheptyl-2,2-difluoropropan-1-amine exhibits a favorable profile at therapeutic concentrations. However, further investigations are needed to fully assess its long-term effects and potential off-target interactions. Current research efforts are focusing on structure-activity relationship (SAR) studies to optimize its pharmacological properties while minimizing adverse effects.

In conclusion, 3-cycloheptyl-2,2-difluoropropan-1-amine represents a versatile scaffold with multiple applications in drug discovery and chemical biology. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future research. Ongoing studies are expected to further elucidate its therapeutic potential and expand its utility in medicinal chemistry applications.